[5-Chloro-1-(4-methylbenzenesulfonyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]boronic acid

• IUPAC Name: [5-chloro-1-(4-methylphenyl)sulfonylpyrrolo[2,3-b]pyridin-3-yl]boronic acid
• InChI: InChI=1S/C14H12BClN2O4S/c1-9-2-4-11(5-3-9)23(21,22)18-8-13(15(19)20)12-6-10(16)7-17-14(12)18/h2-8,19-20H,1H3
• InChI Key: RBKQSKSGWGOASE-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CN(C2=C1C=C(C=N2)Cl)S(=O)(=O)C3=CC=C(C=C3)C)(O)O
• Molecular Formula: C14H12BClN2O4S
• DSSTOX Substance ID: DTXSID901125898
• Molecular Weight: 350.6 g/mol
• CAS RN: 1417422-00-4

Description

“[5-Chloro-1-(4-methylbenzenesulfonyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]boronic acid” is a chemical compound with the CAS Number: 1417422-00-4. It has a linear formula of C14H12BCLN2O4S. The compound is a white solid and is stored at 0-8°C.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H12BClN2O4S/c1-9-2-4-11(5-3-9)23(21,22)18-8-13(15(19)20)12-6-10(16)7-17-14(12)18/h2-8,19-20H,1H3. This code provides a detailed description of the molecule’s structure, including the number and type of atoms, and how they are bonded together.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 350.59. It has a density of 1.5±0.1 g/cm3. The boiling point is 604.9±65.0 °C at 760 mmHg.

Scientific Research Applications

• Medicinal Chemistry and Drug Discovery

  • Results : In vitro and in vivo studies assess its efficacy against specific diseases (e.g., cancer, inflammation, or metabolic disorders). Quantitative data on binding affinity, cellular uptake, and toxicity inform drug development.

• Organic Synthesis and Catalysis

  • Results : Successful incorporation of the compound into complex molecules demonstrates its utility in organic synthesis.

• Materials Science and Supramolecular Chemistry

  • Results : Formation of inclusion complexes or coordination networks provides insights into molecular recognition and material design.

• Biological Probes and Imaging Agents

  • Results : Visualization of cellular processes, protein localization, or receptor expression using fluorescence microscopy or PET imaging.

• Pharmacokinetics and Metabolism Studies

  • Results : Half-life, clearance, and bioavailability data inform drug development.

• Computational Chemistry and Molecular Modeling

  • Results : Insights into binding modes, energy landscapes, and potential drug-receptor interactions.

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Safety And Hazards

The compound has been classified with the signal word “Warning” under the GHS07 pictogram. Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), and H319 (Causes serious eye irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing thoroughly after handling.